N1-(2,6-difluorobenzyl)-N2-(isoxazol-3-yl)oxalamide
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Description
N1-(2,6-difluorobenzyl)-N2-(isoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C12H9F2N3O3 and its molecular weight is 281.219. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity in Agriculture
N1-(2,6-difluorobenzyl)-N2-(isoxazol-3-yl)oxalamide derivatives have been explored for their potential in agriculture, particularly as herbicides. For instance, a study demonstrated the effectiveness of a related compound, 5-(2,6-difluorobenzyl)oxymethyl-5-methyl-3-(3-methylthiophen-2-yl)-1,2-isoxazoline, in controlling weeds in rice fields. This compound exhibited potent herbicidal activity against annual weeds and demonstrated good rice selectivity under both greenhouse and field conditions, with low toxicity to mammals and the environment (Hwang et al., 2005).
Synthesis and Characterization in Chemistry
In the field of chemistry, this compound and its derivatives have been a subject of interest for synthesis and structural studies. One study focused on the novel synthesis of di- and mono-oxalamides, showing the versatility and applicability of these compounds in synthetic chemistry (Mamedov et al., 2016). Another study involved the synthesis and characterization of a vanadium hexamer using a derivative of this compound, highlighting its application in the development of complex molecular structures (Maass et al., 2016).
Antimicrobial Research
This compound derivatives have also been explored for their antimicrobial properties. A study synthesized a series of 1,4-disubstituted 1,2,3-triazole derivatives from a related compound and evaluated their antimicrobial activities. The compounds exhibited moderate to good activities against various bacterial and fungal strains (Jadhav et al., 2017).
Properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]-N'-(1,2-oxazol-3-yl)oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F2N3O3/c13-8-2-1-3-9(14)7(8)6-15-11(18)12(19)16-10-4-5-20-17-10/h1-5H,6H2,(H,15,18)(H,16,17,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSFFMOLFLRQHHC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)CNC(=O)C(=O)NC2=NOC=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F2N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.